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Evidence for Paxalisib's CTC-Reducing Activity

Evidence Key Findings on CTC/Cluster . )
. Supporting Data & Mechanism
Context Reduction
Clinical: >50% reduction in total CTC count and Rapid reduction (within 21 days);
mMTNBC CTC clusters after first 21-day treatment reduction in mesenchymal phenotype
(Phase 1b) cycle [1] [2]. in remaining CTCs, associated with
lower metastatic potential [1] [2].
Preclinical: Demonstrated synergy in dual-pathway Combined with MEK inhibitor
ATRT (In Vivo) inhibition to slow tumor growth and Mirdametinib; Bliss synergy score:
increase apoptosis, a process linked to 16.77; significantly extended median
reducing metastatic dissemination [3]. survival in mouse models [3].

Detailed Experimental Protocols

For researchers looking to understand the depth of validation, here are the methodologies from the key

studies.

¢ Clinical Study in mTNBC (Phase 1b) [1] [2]:
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o Intervention: Paxalisib combined with pembrolizumab (an anti-PD-1 immunotherapy) and
standard chemotherapy.

o Patient: 61-year-old female with metastatic triple-negative breast cancer to the lung.

o CTC Measurement: CTC counts and clusters were analyzed from patient blood samples after
the first 21-day cycle of treatment. The specific technology used (e.g., CellSearch or other
platform) was not detailed in the press release.

o Phenotypic Analysis: Remaining CTCs were analyzed for a reduction in markers associated
with a mesenchymal state.

¢ Preclinical Study in ATRT [3]:

o Models: Orthotopic xenograft models of Atypical Teratoid/Rhabdoid Tumors (ATRT) in mice.

o Interventions: Paxalisib as a monotherapy and in combination with the MEK inhibitor
Mirdametinib.

o Synergy Calculation: The Bliss synergy model was used to quantify the interaction between
the two drugs, with a score above 0 indicating synergy.

o Endpoints: Tumor growth, median survival, and levels of apoptosis and cell senescence
(measured via Western Blot for markers like cPARP, pRB, P21, P16).

Mechanism of Action & Signaling Pathways

Paxalisib is a brain-penetrant, dual inhibitor of the PI3K and mTOR pathways [1]. Its effect on CTCs is

believed to stem from its ability to:

¢ Promote Mesenchymal-to-Epithelial Transition (MET): This reduces the aggressive, invasive
nature of cancer cells, making them less likely to metastasize and potentially more vulnerable to other
therapies [1].

e Disrupt CTC Clusters: Preclinical data suggests the combination of paxalisib and immunotherapy is
particularly effective at disrupting multicellular CTC clusters, which are up to 100 times more efficient
at seeding new metastases than single CTCs [1] [2].

¢ Synergize with Immunotherapy: By modulating the tumor immune microenvironment and impacting
epigenetic regulators like EZH2, paxalisib may help make tumors more visible to the immune
system, thereby enhancing the effect of drugs like pembrolizumab [1].

The diagram below illustrates this multi-faceted mechanism.
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Current Status and Comparative Context

¢ Regulatory Status: Paxalisib is investigational and has not yet been approved for commercial use. It
has received several FDA designations (Orphan Drug, Fast Track) for brain cancers [4].

e Comparative Data Gap: As of the latest data, there are no published head-to-head clinical trials
comparing paxalisib's effect on CTCs directly against other PI3K inhibitors. Its most compelling
differentiators in the available data are its significant brain-penetration and the emerging clinical
evidence of rapid CTC reduction in a difficult-to-treat cancer like mTNBC [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s528760?utm_src=pdf-custom-synthesis
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.prnewswire.com/news-releases/kazia-therapeutics-reports-early-efficacy-data-from-first-triple-negative-breast-cancer-patient-receiving-paxalisib-combination-regimen-achieving-50-reduction-in-circulating-tumor-cells-in-phase-1b-trial-302500778.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10260004/
https://www.prnewswire.com/news-releases/kazia-therapeutics-to-request-fda-type-c-meeting-to-discuss-overall-survival-data-in-gbm-and-potential-nda-filing-in-alignment-with-fda-initiative-project-frontrunner-302594782.html
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528760?utm_src=pdf-bulk
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

